Cas no 2679919-13-0 ((2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid)

• Product Name: (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• CAS No: 2679919-13-0
• MF: C₁₉H₁₈BrNO₄
• MW: 404.254524707794
• CID: 6041021
• PubChem ID: 165926556
• Update Time: 2025-05-23

(2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679919-13-0
• (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-28303356

• Inchi： 1S/C19H18BrNO4/c1-11(20)17(18(22)23)21-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17H,10H2,1H3,(H,21,24)(H,22,23)/t11-,17+/m1/s1
• InChI Key： QXUQLQVOFZTJDS-DIFFPNOSSA-N
• SMILES： Br[C@H](C)[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 403.04192g/mol
• Monoisotopic Mass: 403.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

Introduction to (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic Acid (CAS No. 2679919-13-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, identified by its CAS number 2679919-13-0, stands out as a compound of significant interest due to its structural complexity and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further exploration in medicinal chemistry and drug discovery.

The molecular structure of (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is characterized by the presence of multiple functional groups, including a bromo substituent, an amino group protected by a carbamate moiety, and a flourenyl methoxy group. These features contribute to its unique chemical properties and make it a valuable scaffold for synthetic modifications. The stereochemistry at the 2R and 3R positions further enhances its potential as a chiral building block in the design of enantiomerically pure drugs.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while offering improved pharmacokinetic profiles. The compound (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid can be considered as a precursor in the synthesis of such peptidomimetics. Its structural framework allows for modifications that can enhance binding affinity and selectivity towards target proteins, making it a promising candidate for drug development.

One of the most compelling aspects of this compound is its potential application in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, protein turnover, and pathogenic infections. Inhibiting specific proteases has been a successful strategy in the treatment of numerous diseases, such as cancer and infectious diseases. The presence of both an amino group and a bromo substituent in (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid suggests that it may interact with protease active sites through multiple interactions, potentially leading to high-affinity binding.

Furthermore, the flourenyl methoxy group adds another layer of complexity to the compound's structure. Fluorene-based moieties are known for their ability to enhance the solubility and metabolic stability of drug candidates. This feature could be particularly beneficial in formulating oral or injectable drugs that require prolonged circulation in the bloodstream. Additionally, the flourenyl group can serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties to specific therapeutic needs.

Recent studies have highlighted the importance of stereochemistry in drug design. The stereochemical purity of chiral compounds can significantly impact their biological activity and pharmacokinetic properties. The (2R,3R) configuration of (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid ensures that any derivatives synthesized from this compound will maintain consistent biological activity across different batches. This consistency is crucial for clinical applications where reproducibility and predictability are paramount.

The synthesis of (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The protection and deprotection of functional groups must be carefully managed to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels for complex molecules like this one. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in constructing chiral centers with high enantiomeric excess.

In conclusion, (2R,3R)-3-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound and related molecules, its importance in drug discovery is likely to grow even further.